Cas no 2137950-51-5 (1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)piperidine-3-carboxylic acid)

• Product Name: 1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)piperidine-3-carboxylic acid
• CAS No: 2137950-51-5
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• CID: 6334594
• PubChem ID: 165831964
• Update Time: 2025-09-28

1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-({hexahydrofuro[2,3-c]furan-2-yl}methyl)piperidine-3-carboxylic acid
• EN300-741467
• 2137950-51-5
• 1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)piperidine-3-carboxylic acid

• Inchi： 1S/C13H21NO4/c15-13(16)9-2-1-3-14(5-9)6-11-4-10-7-17-8-12(10)18-11/h9-12H,1-8H2,(H,15,16)
• InChI Key： ZIVQTWGLZRWMGV-UHFFFAOYSA-N
• SMILES： O1C(CN2CCCC(C(=O)O)C2)CC2COCC12

Computed Properties

• Exact Mass: 255.14705815g/mol
• Monoisotopic Mass: 255.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 59Ų

Additional information on 1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)piperidine-3-carboxylic acid

1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)piperidine-3-carboxylic Acid: A Comprehensive Overview

The compound 1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)piperidine-3-carboxylic acid (CAS No. 2137950-51-5) is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a piperidine ring with a hexahydrofuro[2,3-c]furan moiety. The integration of these structural elements contributes to its distinctive chemical properties and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as microwave-assisted synthesis and catalytic cross-coupling reactions. These techniques not only enhance the efficiency of production but also ensure the high purity required for applications in sensitive areas like drug development. The hexahydrofuro[2,3-c]furan group within the molecule is particularly noteworthy due to its rigid structure and potential for bioactivity modulation.

One of the most promising applications of 1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)piperidine-3-carboxylic acid lies in its potential as a building block for drug discovery. Its piperidine ring is a common feature in many bioactive compounds, including analgesics and antipsychotics. Researchers have explored its ability to act as a scaffold for designing novel pharmaceutical agents with improved pharmacokinetic profiles. For instance, studies have shown that modifying the substituents on the piperidine ring can significantly influence the compound's solubility and bioavailability.

In addition to its pharmaceutical applications, this compound has garnered interest in the field of materials science. Its rigid structure and ability to form hydrogen bonds make it a candidate for use in supramolecular chemistry and self-assembling materials. Recent research has focused on its potential as a component in stimuli-responsive materials, which can change their properties in response to external conditions such as temperature or pH levels.

The synthesis of 1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)piperidine-3-carboxylic acid involves a multi-step process that requires meticulous control over reaction conditions. Key steps include the formation of the hexahydrofuro[2,3-c]furan ring through cyclization reactions and subsequent coupling with the piperidine derivative. The use of protecting groups and selective deprotection strategies has been instrumental in achieving high yields and maintaining the integrity of the molecule's functional groups.

From an environmental perspective, there is growing interest in understanding the biodegradability and ecological impact of this compound. Preliminary studies suggest that it exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its sustainability profile. However, further research is needed to fully assess its environmental footprint and explore strategies for minimizing any adverse effects.

In conclusion, 1-({Hexahydrofuro[2,3-c]furan-2-yl}methyl)piperidine-3-carboxylic acid (CAS No. 2137950-51-5) represents a fascinating intersection of organic chemistry and material science. Its unique structure and versatile properties open up avenues for innovation across multiple disciplines. As research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.